Purpose: The aim of this study was to determine the effect of polishing press-on force on surface roughness and gloss of computer-aided design-computer-aided manufacturing (CAD-CAM) composites.Methods: The materials evaluated included a CAD-CAM ceramic, a polymer-infiltrated ceramic, and three filler-based CAD-CAM composites. The CAD-CAM blocks were sectioned, embedded in self-cured resin, finished with abrasive papers and ultrasonically cleaned. Specimens were subsequently polished using the Sof-Lex disk system with 0.5, 1.0, 1.5, and 2.0 N press-on force by means of a custom-made apparatus. Contour arithmetic mean deviation (Ra) and gloss value (GU) data were acquired with a profilometer and glossmeter, respectively, and analyzed using ANOVA/Bonferroni post hoc test and Pearson’s correlation (α = 0.05). Representative samples of the various materials at baseline and after each polishing step were examined under scanning electron microscope.Results: Mean Ra and GU values ranged from 0.096 ± 0.004 μm to 0.295 ± 0.045 μm and 13.4 ± 1.9 to 67.6 ± 11.3 correspondingly for the various material-force combinations. Surface roughness and gloss were found to be press-on force and material dependent. A moderately strong and negative correlation (rs = −0.69) existed between Ra and GU values.Conclusion: For optimal smoothness and gloss, ceramic and polymer-infiltrated ceramic CAD-CAM materials must be polished with a 2.0 N force, while filler-based CAD-CAM composites should, in general, be polished using a 1.0 to 1.5 N force.

Superficial angiomyxomas are myxoid mesenchymal tumors, and intraoral superficial angiomyxoma is extremely rare. This paper reports a novel case of a 41-year-old Japanese male patient with a 32 × 22 mm superficial angiomyxoma in the right soft palate. Tumor resection was performed and a polyglycolic acid sheet was attached. Over a 28-month follow-up, there was no evidence of disease recurrence. This paper also reviewed 11 cases of intraoral superficial angiomyxomas reported in previous literature. The condition was more common among middle-aged men. Surgical resection was the most common treatment, and local recurrence was observed in only one case.

This report discusses a case of a 20 year and 7-month-old female patient with a skeletal maxillary protrusion with gummy smile, crowding, and high angle due to horizontal protrusion of the maxillary anterior teeth. The gummy smile in this case was improved by an upward movement of the occlusal plane associated with maxillary molar intrusion and sufficient lingual movement while performing maxillary anterior teeth intrusion. Following treatment, it was stable even after 8 years of retention. Thus, it is important to ascertain the cause of gummy smile, and establish whether it is due to the vertical maxillary excess in the maxillary anterior teeth, or the horizontal protrusion of the maxillary anterior teeth.

Purpose: To compare the effects of gels containing 2.5% and 5% carboxymethyl chitosan amorphous calcium phosphate (CMC-ACP) on the microhardness of primary tooth enamel.Methods: Twenty-four tooth specimens were demineralized with 37% phosphoric acid and divided into four groups: an untreated control group, a positive control group treated with casein phosphopeptide amorphous calcium phosphate, and two groups treated with 2.5% and 5% CMC-ACP gel, respectively. The enamel surface hardness was then measured with a Vickers hardness tester.Results: In terms of Vickers Hardness Number (VHN), the degree of alteration in tooth surface microhardness was 77.83 ± 13.44 in the 5% CMC-ACP group and 52 ± 6.93 in the 2.5% CMC-ACP group (P = 0.002). The inter-group difference in the surface hardness change was significant (P < 0.05).Conclusion: The 5% CMC-ACP gel increased the hardness of primary tooth enamel to a greater degree than the 2.5% CMC-ACP gel.

Purpose: To study the antimicrobial effects of a novel vinegar-based denture cleansing agent on oral Streptococci and Candida species and the inhibitory effects on pre-formed bacterial and Candida biofilms on denture base.Methods: The microorganisms used in this study were Streptococcus mutans (S. mutans), Streptococcus sobrinus (S. sobrinus), Streptococcus sanguinis (S. sanguinis), Candida albicans (C. albicans), and Candida glabrata (C. glabrata). The antimicrobial activity of novel vinegar solution was evaluated by time kill assay and biofilm grown on denture base.Results: Time kill assay showed that vinegar exhibited the highest antibacterial effect on S. sobrinus, S. sanguinis, and S. mutans after 15 min of treatment. A 99.9% reduction in C. glabrata and C. albicans required more than 4 and 6 h of treatment, respectively. Vinegar significantly inhibited streptococcal biofilm, with an approximately 6 log-reduction at 30 min of treatment. The results demonstrated that viable Candida cells in biofilm reduced in excess of 6-log CFU/mL after 3 h treatment with vinegar. Moreover, the vinegar-based denture cleanser inhibited bacterial and Candida biofilm formation compared to the control group without treatment with statistical significance.Conclusion: A novel vinegar-based denture cleansing agent showed moderate antibacterial properties, but required a slightly longer immersion time to attain anticandidal effects compared to Polident and 0.2% CHX.

Purpose: The study aimed to examine the association of self-rated chewing function, the number of teeth and periodontal status with metabolic syndrome.Methods: The participants were 11,119 adults aged 40-74 years who underwent specific health checkups, including an oral health examination, in 2018 in Japan. This study used the standard questions of the specific health checkups to obtain information on self-rated chewing function. A multinomial logistic regression analysis was performed with metabolic syndrome status as the dependent variable, and age, sex, lifestyle questions, self-rated chewing function, number of teeth, and periodontal status as the independent variables.Results: Number of teeth and periodontal status were significantly associated with metabolic syndrome after adjusting for confounding variables. Self-rated chewing function was significantly associated with metabolic syndrome in the crude analysis, but not after adjustment for confounding variables. Both number of teeth and periodontal status were significantly associated with self-rated chewing function.Conclusion: There was no significant direct association between self-rated chewing function and metabolic syndrome. Self-rated chewing function may be an indicator of poor oral condition that links to metabolic syndrome.

Purpose: Medication-related osteonecrosis of the jaw (MRONJ) is characterized by necrosis of the jawbone with intraoral bacterial infection and has a significant negative impact on oral health-related quality of life. Risk factors for the onset are unknown, and definitive therapeutic approaches have not yet been defined. A case-control study at a single institution in Mishima City was conducted. The purpose of this study was to examine in detail the factors that contribute to the development of MRONJ.Methods: Medical records of MRONJ patients who visited Mishima Dental Center, Nihon University School of Dentistry, during the period 2015-2021 were extracted. Counter-matched sampling design was used to select participants matched for sex, age, and smoking for this nested case-control study. The incidence factors were statistically examined by logistic regression analysis.Results: Twelve MRONJ patients were used as cases and 32 controls were matched. After adjustment for potential confounders, injectable bisphosphonates (aOR = 24.5; 95% CI = 1.05, 575.0; P < 0.05) were significantly associated with the development of MRONJ.Conclusion: High-dose bisphosphonates may be a risk factor for the development of MRONJ. Patients who use these products require careful prophylactic dental treatment against inflammatory diseases, and dentists and physicians should maintain close communication.

Purpose: To identify secular trends in the use of radiotherapy prostheses in the Clinic for Maxillofacial Prosthetics at Tokyo Medical and Dental University Hospital and to ascertain patient characteristics and future needs.Methods: The study included all patients who visited the clinic between January 1, 2000, and December 31, 2019. Data on numbers of cases, gender and age, numbers and types of radiotherapy prostheses, primary cancer site, and time required for prosthesis fabrication during the study period were collected from medical records and retrospectively analyzed.Results: During the 20-year study period, 1,066 prostheses were fabricated for 1,135 cases. In most years, at least 60% of cases were male. The mean age increased from 60.6 to 67.1 years during the study period, and the number of cases older than 70 years increased over time. The most common cancer site was the tongue, and the most common type of radiotherapy prosthesis was a spacer. The mean time for spacer fabrication was 11 days.Conclusion: During a recent 20-year period, mean age and the proportion of elderly patients requiring savers increased. When treating elderly patients, prosthodontists responsible for fabricating radiotherapy prostheses must collaborate effectively with radiation oncologists.

Purpose: To evaluate the effect of three concentrations of bismuth trioxide (Bi2O3) on the biological and physicochemical properties of an experimental mineral trioxide aggregate-type (MTA-type) cement at different time points.Methods: Three experimental groups with white Portland cement containing 15, 20, or 25 wt% of Bi2O3 were assessed. Cellular proliferation in human periodontal ligament fibroblasts was evaluated with an MTT assay. Radiopacity, dimensional stability, pH, and compressive strength were evaluated at different time points.Results: Bismuth trioxide induced cell proliferation in the Bi15 and Bi25 groups in a time-dependent manner; pH was similar in all groups. Compressive strength was associated with time and bismuth concentration. Bi25 had significantly contracted at day 7 and expanded at day 14 (ANOVA P < 0.05, post hoc Tukey test P < 0.05).Conclusion: A higher Bi2O3 concentration had a negative effect on the physical properties of the cement at all time points.

Primordial odontogenic tumor (POT) is a rare mixed odontogenic tumor composed of primitive ectomesenchyme similar to the dental papilla. The outer surface consists of columnar/cuboidal odontogenic epithelium similar to the inner enamel epithelium, and there is no hard tissue formation. Until now, 27 cases have been reported in the English literature. This article describes the clinicopathological characteristics of one case of POT, representing the oldest patient (aged 26 years) reported to date.